Cas no 2227750-37-8 (rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol
• CAS No: 2227750-37-8
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5569670
• PubChem ID: 165592934
• Update Time: 2025-05-19

rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol
• EN300-1634094
• 2227750-37-8

• Inchi： 1S/C11H20O/c1-9(2)8-10-6-4-3-5-7-11(10)12/h10-12H,1,3-8H2,2H3/t10-,11+/m0/s1
• InChI Key： OHBFRLHOHBVTTE-WDEREUQCSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1CC(=C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol

Research Briefing on rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol (CAS: 2227750-37-8): Recent Advances and Applications

The compound rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol (CAS: 2227750-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cycloheptanol derivative exhibits unique structural and functional properties, making it a promising candidate for various applications, including drug discovery, asymmetric synthesis, and material science. Recent studies have focused on its synthesis, stereochemical properties, and potential biological activities, which are critical for advancing its utility in medicinal chemistry.

One of the key breakthroughs in the synthesis of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol involves the use of enantioselective catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric hydrogenation approach to produce the desired stereoisomer with high enantiomeric excess (ee > 95%). This method leverages a chiral ruthenium catalyst, which significantly improves the yield and purity of the product compared to traditional racemic synthesis routes. The study also highlighted the compound's stability under various reaction conditions, making it suitable for scalable production.

In addition to its synthetic utility, rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol has shown potential as a building block for bioactive molecules. Preliminary pharmacological evaluations, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, indicate that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Further structure-activity relationship (SAR) studies are underway to optimize its biological profile and reduce off-target effects.

The stereochemical complexity of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol also makes it an interesting subject for computational chemistry studies. Recent molecular docking simulations have revealed its ability to bind selectively to protein targets involved in neurodegenerative diseases, such as tau protein aggregates. These insights, published in a 2023 ACS Chemical Neuroscience paper, open new avenues for its application in Alzheimer's disease research. However, further in vivo validation is required to confirm these computational predictions.

Despite these promising developments, challenges remain in the large-scale production and application of rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol. Issues such as cost-effective catalyst recycling and the need for greener synthetic protocols are areas of active research. A 2024 review in Chemical Reviews emphasized the importance of developing sustainable methodologies to address these limitations while maintaining high enantioselectivity and yield.

In conclusion, rac-(1R,2S)-2-(2-methylprop-2-en-1-yl)cycloheptan-1-ol (CAS: 2227750-37-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological potential, and stereochemical properties position it as a valuable tool for drug discovery and material science. Future research should focus on optimizing its pharmacological profile and expanding its applications in therapeutic and industrial contexts.